Cas no 2229323-59-3 (2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine)

2-1-(2-Fluoro-5-nitrophenyl)cyclopropylpropan-2-amine is a fluorinated nitrophenyl-substituted cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring adjacent to a propan-2-amine group and a 2-fluoro-5-nitrophenyl moiety, offers distinct steric and electronic properties. The fluorine and nitro substituents enhance reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The cyclopropyl group contributes to conformational rigidity, which can improve metabolic stability. This compound is particularly useful in exploratory synthesis for developing novel bioactive molecules, given its balanced lipophilicity and functional group diversity. Proper handling is advised due to its reactive nitro group.
2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine structure
2229323-59-3 structure
Product Name:2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine
CAS No:2229323-59-3
MF:C12H15FN2O2
MW:238.258106470108
CID:6040791
PubChem ID:165709872
Update Time:2025-05-26

2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine
    • 2229323-59-3
    • EN300-1799233
    • 2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
    • Inchi: 1S/C12H15FN2O2/c1-11(2,14)12(5-6-12)9-7-8(15(16)17)3-4-10(9)13/h3-4,7H,5-6,14H2,1-2H3
    • InChI Key: PFPHAGGSEAAOGK-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C1(C(C)(C)N)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.11175589g/mol
  • Monoisotopic Mass: 238.11175589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.8Ų

2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799233-1g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
1g
$1272.0 2023-09-19
Enamine
EN300-1799233-5g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
5g
$3687.0 2023-09-19
Enamine
EN300-1799233-10g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
10g
$5467.0 2023-09-19
Enamine
EN300-1799233-0.05g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
0.05g
$1068.0 2023-09-19
Enamine
EN300-1799233-0.1g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
0.1g
$1119.0 2023-09-19
Enamine
EN300-1799233-0.25g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
0.25g
$1170.0 2023-09-19
Enamine
EN300-1799233-0.5g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
0.5g
$1221.0 2023-09-19
Enamine
EN300-1799233-1.0g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
1g
$1272.0 2023-06-02
Enamine
EN300-1799233-2.5g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
2.5g
$2492.0 2023-09-19
Enamine
EN300-1799233-5.0g
2-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]propan-2-amine
2229323-59-3
5g
$3687.0 2023-06-02

2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine Related Literature

Additional information on 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine

Recent Advances in the Study of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine (CAS: 2229323-59-3)

In recent years, the compound 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine (CAS: 2229323-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and nitro-substituted phenyl structure, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. These methodological advancements have facilitated the production of the compound in quantities sufficient for preclinical testing, paving the way for further pharmacological evaluations.

Pharmacological studies have revealed that 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in the treatment of neurological disorders, including depression and anxiety. Its mechanism of action appears to involve the inhibition of monoamine transporters, which could explain its observed effects on mood regulation. However, further studies are required to fully elucidate its pharmacodynamic profile.

In addition to its neurological effects, recent research has explored the potential of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine in oncology. Early-stage investigations indicate that the compound may possess cytotoxic properties against certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings are supported by molecular docking studies, which suggest that the compound interacts with key proteins involved in cell proliferation and apoptosis. While these results are promising, extensive preclinical and clinical trials will be necessary to validate its efficacy and safety in oncological applications.

The pharmacokinetic properties of 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine have also been a focus of recent research. Studies have demonstrated that the compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in potential therapeutic regimens. However, challenges remain in optimizing its distribution and minimizing off-target effects, which are critical for its development as a viable drug candidate.

In conclusion, 2-1-(2-fluoro-5-nitrophenyl)cyclopropylpropan-2-amine represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique structural features and promising pharmacological properties make it a compelling subject for further research. Continued investigations into its synthesis, mechanism of action, and therapeutic potential will be essential to fully realize its clinical applications. As the field progresses, this compound may emerge as a key player in the development of novel treatments for neurological and oncological disorders.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent